Cas no 2152055-39-3 (2-(2-hydroxycyclobutyl)-2-methylbutanal)

• Product Name: 2-(2-hydroxycyclobutyl)-2-methylbutanal
• CAS No: 2152055-39-3
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 6452333
• PubChem ID: 165776924
• Update Time: 2025-06-27

2-(2-hydroxycyclobutyl)-2-methylbutanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxycyclobutyl)-2-methylbutanal
• EN300-1622888
• 2152055-39-3

• Inchi： 1S/C9H16O2/c1-3-9(2,6-10)7-4-5-8(7)11/h6-8,11H,3-5H2,1-2H3
• InChI Key： NKEGQLMKELJVPG-UHFFFAOYSA-N
• SMILES： OC1CCC1C(C=O)(C)CC

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-hydroxycyclobutyl)-2-methylbutanal

Introduction to 2-(2-hydroxycyclobutyl)-2-methylbutanal (CAS No. 2152055-39-3) and Its Emerging Applications in Chemical Biology

2-(2-hydroxycyclobutyl)-2-methylbutanal (CAS No. 2152055-39-3) is a structurally unique aldehyde compound that has garnered significant attention in the field of chemical biology due to its distinctive cycloalkyl and hydroxyl functional groups. This compound, characterized by a cyclobutyl ring substituted with a hydroxyl group at the 2-position and an aldehyde group at the 1-position, combined with a methyl-substituted butyl chain, presents a versatile scaffold for further chemical modifications and biological investigations.

The molecular structure of 2-(2-hydroxycyclobutyl)-2-methylbutanal lends itself to diverse applications in synthetic chemistry, particularly in the development of chiral building blocks and intermediates for drug discovery. The presence of both a reactive aldehyde group and a hydroxyl group allows for facile participation in condensation reactions, such as Schiff base formation, which is widely employed in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. Additionally, the cycloalkyl moiety can serve as a steric anchor, influencing the conformational preferences of molecules and potentially modulating their biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(2-hydroxycyclobutyl)-2-methylbutanal and its derivatives. The compound’s ability to engage with biological targets through hydrogen bonding and hydrophobic interactions makes it an attractive candidate for designing novel bioactive molecules. Preliminary studies have suggested that derivatives of this compound may exhibit properties relevant to neurological disorders, inflammation, and metabolic diseases. The cycloalkyl ring’s rigid structure could provide stability to drug-like molecules while allowing for fine-tuning of pharmacokinetic profiles.

One of the most compelling aspects of 2-(2-hydroxycyclobutyl)-2-methylbutanal is its potential as a precursor for more complex pharmacophores. Researchers have leveraged its reactive sites to develop libraries of analogs for high-throughput screening (HTS) campaigns. The aldehyde group can be easily converted into Schiff bases or imines, while the hydroxyl group can undergo etherification or esterification reactions, expanding the structural diversity of derived compounds. Such modifications are crucial for optimizing lead compounds in drug discovery pipelines.

The synthesis of 2-(2-hydroxycyclobutyl)-2-methylbutanal itself presents an intriguing challenge due to the need to introduce both functional groups into the cycloalkyl ring with high regioselectivity. Traditional synthetic routes often involve multi-step sequences that require careful control over reaction conditions to avoid unwanted side products. However, advances in catalytic methods have enabled more streamlined approaches, such as asymmetric hydrogenation or directed functionalization strategies, which enhance both efficiency and yield.

Recent advancements in computational chemistry have further accelerated the exploration of 2-(2-hydroxycyclobutyl)-2-methylbutanal derivatives. Molecular modeling studies have been instrumental in predicting binding affinities and identifying key interaction points with biological targets. These virtual screening efforts have guided experimental designs, reducing the time and cost associated with hit identification. Moreover, machine learning algorithms have been trained on large datasets containing known bioactive molecules to predict new candidates based on structural features similar to those found in 2-(2-hydroxycyclobutyl)-2-methylbutanal.

The compound’s potential extends beyond pharmaceutical applications; it has also shown promise in materials science. For instance, its ability to form stable complexes with metal ions makes it a candidate for use in sensor technologies or as a ligand in catalytic systems. The cycloalkyl group’s rigidity can impart unique electronic properties to materials derived from this compound, opening avenues for developing novel polymers or liquid crystals.

As research continues to uncover new functionalities of 2-(2-hydroxycyclobutyl)-2-methylbutanal, collaborations between synthetic chemists and biologists are becoming increasingly vital. Such interdisciplinary efforts aim to bridge the gap between fundamental chemical discoveries and their practical applications in medicine and industry. The compound’s versatility ensures that it will remain a focal point for innovation across multiple scientific domains.

In conclusion, 2152055-39-3 represents a structurally fascinating molecule with broad utility in chemical biology and materials science. Its unique combination of functional groups enables diverse synthetic possibilities, while its pharmacological potential remains an active area of investigation. As synthetic methodologies evolve and computational tools become more sophisticated, 2152055-39-3 is poised to play an integral role in advancing our understanding of molecular interactions and developing next-generation therapeutics.